![molecular formula C19H22N4O3S B2574278 Methyl 4-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamido)benzoate CAS No. 1203365-59-6](/img/structure/B2574278.png)
Methyl 4-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamido)benzoate
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Overview
Description
Scientific Research Applications
Synthesis and Biological Activity
Research into similar compounds often involves the synthesis of novel heterocyclic compounds with potential anti-inflammatory and analgesic properties. For instance, the synthesis of various heterocyclic compounds derived from visnaginone and khellinone demonstrated significant cyclooxygenase-2 (COX-2) inhibitory activity, alongside analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).
Antineoplastic Applications
Compounds with structural similarities to "Methyl 4-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamido)benzoate" are being investigated for their potential as antineoplastic agents. For example, flumatinib, a tyrosine kinase inhibitor, is under clinical trials for treating chronic myelogenous leukemia, with studies focusing on its metabolism in humans to determine the main metabolic pathways after oral administration (Gong et al., 2010).
Cholesterol Metabolism
The development of compounds targeting specific biological pathways, such as acyl-coenzyme A: cholesterol O-acyltransferase-1 (ACAT-1), is another area of interest. The discovery of potent inhibitors like K-604, which exhibits significant selectivity and improved pharmacokinetics, exemplifies the research into therapeutics for diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Herbicidal Activity
The exploration of new herbicides is also a significant application of such research. Studies on compounds like KIH-6127 against barnyard grass demonstrate the agricultural relevance of synthesizing and testing new chemical entities for herbicidal efficacy (Tamaru et al., 1997).
Anticancer and Antitumor Agents
Further, the synthesis of analogues like 5-deazaaminopterin and folic acid for their anticancer activities underscores the potential of these compounds in medical research, revealing significant in vitro and in vivo efficacy (Su et al., 1986).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit protein kinase b (pkb or akt), an important component of intracellular signaling pathways regulating growth and survival .
Mode of Action
Related compounds have been shown to provide atp-competitive, nano-molar inhibitors with selectivity for inhibition of pkb over the closely related kinase pka .
Biochemical Pathways
Methyl 4-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamido)benzoate likely affects the phosphatidylinositol-3 kinase (PI3K) signaling pathway, given the role of PKB in this pathway . Activated PKB signals through phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR, to promote proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival .
Pharmacokinetics
Similar compounds have been found to undergo metabolism in vivo, leading to rapid clearance and low oral bioavailability .
Result of Action
Related compounds have been shown to modulate biomarkers of signaling through pkb in vivo and strongly inhibit the growth of human tumor xenografts in nude mice at well-tolerated doses .
Action Environment
The bioavailability and efficacy of similar compounds can be influenced by factors such as metabolism and clearance rates .
properties
IUPAC Name |
methyl 4-[[2-(6-piperidin-1-ylpyrimidin-4-yl)sulfanylacetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O3S/c1-26-19(25)14-5-7-15(8-6-14)22-17(24)12-27-18-11-16(20-13-21-18)23-9-3-2-4-10-23/h5-8,11,13H,2-4,9-10,12H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOCQAXUVGAPVSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=NC(=C2)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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